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Sel-green Technical Support Center
Welcome to the Sel-green Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide best practices for the

storage and handling of Sel-green, a novel fluorescent probe for the detection of selenols.

Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Sel-green?

A1: Proper storage is crucial to maintain the stability and performance of Sel-green. Upon

receipt, the lyophilized powder should be stored at -20°C or -80°C, desiccated, and protected

from light.[1][2][3] Once reconstituted in a suitable solvent such as DMSO, it is highly

recommended to create single-use aliquots to minimize freeze-thaw cycles and store them at

-20°C or -80°C in the dark.[2][4]

Q2: How should I prepare a working solution of Sel-green?

A2: To prepare a working solution, allow the vial of Sel-green to warm to room temperature

before opening to prevent condensation. Reconstitute the lyophilized powder in high-quality,

anhydrous DMSO to create a stock solution, typically at a concentration of 1-10 mM. This stock

solution should then be diluted in a serum-free medium or an appropriate buffer to the final
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working concentration for your specific application. It is important to avoid buffers containing

amines or thiols as they may react with the probe.

Q3: Is Sel-green sensitive to light?

A3: Yes, like many fluorescent probes, Sel-green is photosensitive. Exposure to light can lead

to photobleaching, which reduces its fluorescent signal. Therefore, it is essential to protect the

probe from light during storage and handling. Use amber vials or wrap tubes in aluminum foil,

and minimize exposure to ambient light during experimental procedures.

Q4: For how long is the reconstituted Sel-green solution stable?

A4: The stability of the reconstituted solution depends on the storage conditions. When stored

properly in single-use aliquots at -20°C or -80°C and protected from light, the stock solution is

generally stable for at least six months. Avoid repeated freeze-thaw cycles as this can degrade

the probe.

Storage and Handling Best Practices
Proper storage and handling are critical for the optimal performance of Sel-green. The

following table summarizes the key recommendations.

Condition Lyophilized Powder
Reconstituted
Stock Solution

Working Solution

Storage Temperature -20°C or -80°C -20°C or -80°C
Prepare fresh for each

experiment

Light Protection Protect from light Protect from light
Minimize light

exposure during use

Freeze-Thaw Cycles N/A Avoid repeated cycles N/A

Recommended

Solvent
N/A Anhydrous DMSO

Serum-free medium or

appropriate buffer

Shelf-Life
Indefinite when stored

properly
At least 6 months Use immediately

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b8227422?utm_src=pdf-body
https://www.benchchem.com/product/b8227422?utm_src=pdf-body
https://www.benchchem.com/product/b8227422?utm_src=pdf-body
https://www.benchchem.com/product/b8227422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8227422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Live Cell Imaging with
Sel-green
The following diagram illustrates a typical workflow for staining live cells with Sel-green.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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